Cas no 55289-05-9 (methyl 3-hydroxy-2-methylbenzoate)

methyl 3-hydroxy-2-methylbenzoate Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2-methyl-, methyl ester
• METHYL 3-HYDROXY-2-METHYLBENZOATE
• Methyl 2-methyl-3-hydroxybenzoate
• methyl 3-hydroxy-2-methylbenzoate
• 3-Hydroxy-2-methylbenzoic acid methyl ester
• SCHEMBL199162
• CS-0029811
• DTXSID70500143
• NM-0021
• 3-hydroxy-2-methyl-benzoic acid methyl ester
• MFCD09038292
• CL9329
• FT-0708419
• EN300-316436
• SY123476
• AKOS006331912
• PJSKJGYGIBLIAS-UHFFFAOYSA-N
• METHYL3-HYDROXY-2-METHYLBENZOATE
• 3-Hydroxy-2-methylbenzoic acid methyl ester; Methyl 2-methyl-3-hydroxybenzoate
• A918126
• 55289-05-9
• DB-297939
• Methyl 3-hydroxy-2-methylbenzoate
• +Expand

• MDL： MFCD09038292
• InChIKey： PJSKJGYGIBLIAS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O3/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5,10H,1-2H3
• SMILES： CC1=C(C=CC=C1O)C(=O)OC

Computed Properties

• Exact Mass: 166.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.062994177g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Boiling Point: 282.2±20.0 ºC (760 Torr),
• Melting Point: 66-67 ºC (hexane )
• Flash Point: 121.8±14.5 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),